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Compound of Interest

Compound Name: Lysine 4-nitroanilide

Cat. No.: B1675766 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling, storage, and use of L-Lysine p-nitroanilide dihydrobromide.

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store L-Lysine p-nitroanilide dihydrobromide powder?

A: L-Lysine p-nitroanilide dihydrobromide should be stored in a tightly closed container in a dry,

cool, and well-ventilated place.[1][2] The recommended storage temperature is between 2-8°C

(36-46°F).[3][4][5] The compound is described as strongly hygroscopic, so minimizing exposure

to moisture is critical.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A: When handling the solid powder, especially where dust may be generated, it is important to

use appropriate PPE. This includes a dust mask (e.g., N95 type), eye protection such as safety

glasses or goggles (compliant with EN 166), and chemical-resistant gloves (e.g., Nitrile rubber).

[1][2][3]

Q3: What should I do in case of accidental skin or eye contact?

A: In case of skin contact, immediately remove all contaminated clothing and rinse the affected

skin area with water.[2] For eye contact, rinse the eyes thoroughly with plenty of water and

remove contact lenses if it is safe to do so.[2]
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Q4: How should I handle an accidental spill of the powder?

A: For a small spill, you should prevent the generation of dust.[1][6] Carefully sweep or shovel

the solid material into a suitable, labeled container for disposal.[1][2] Ensure the area is well-

ventilated.[1][2] Do not allow the product to enter drains. After cleanup, wash the affected area.

Q5: Is L-Lysine p-nitroanilide dihydrobromide chemically stable?

A: Yes, the product is chemically stable under standard ambient conditions (room temperature)

and normal storage conditions.[1] However, you should avoid contact with incompatible

materials, such as strong oxidizing agents.[1][6]

Q6: How do I prepare a solution from the powder?

A: To prepare a solution, accurately weigh the desired amount of powder in a well-ventilated

area. Slowly add the powder to the desired solvent (e.g., a suitable buffer or deionized water)

while stirring to ensure it dissolves completely. The specific solvent and concentration will

depend on your experimental protocol. For enzymatic assays, a stock solution might be

prepared in a solvent like methanol and then diluted to the final concentration in an aqueous

buffer.[7]
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Issue Possible Cause Recommended Solution

Powder appears clumpy or

discolored.

Moisture Absorption: The

compound is hygroscopic and

may have been exposed to air.

[2]

While it may still be usable for

some applications, its purity

could be compromised. For

sensitive assays, it is

recommended to use a fresh,

unopened vial. Ensure storage

containers are always tightly

sealed.

Inconsistent results in

enzymatic assays.

Incorrect Substrate

Concentration: This could be

due to weighing errors or

incomplete dissolution.

Verify balance calibration.

Ensure the substrate is fully

dissolved in the solvent before

use. Gentle warming or

vortexing can aid dissolution,

but check for temperature

sensitivity of your specific

assay.[7]

Substrate Degradation:

Improper storage of stock

solutions (e.g., at room

temperature for extended

periods) can lead to

degradation.

Prepare fresh stock solutions

for each experiment or store

aliquots at -20°C or below for

short-term storage, depending

on solvent compatibility.

Protect solutions from light if

they are light-sensitive.

Difficulty dissolving the

powder.

Inappropriate Solvent or pH:

The solubility can be

dependent on the solvent and

pH.

Consult literature for your

specific application. As a

dihydrobromide salt, it is

expected to be soluble in

aqueous solutions. Adjusting

the pH of the buffer may

improve solubility.

Low Temperature: The solvent

may be too cold, reducing the

rate of dissolution.

Allow the solvent to reach

room temperature before

attempting to dissolve the
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powder, unless the protocol

specifies cold conditions.

Quantitative Data Summary
Property Value Citations

Chemical Name
L-Lysine p-nitroanilide

dihydrobromide
[3][5]

CAS Number 40492-96-4 [3][4][5]

Molecular Weight 428.12 g/mol [3][5]

Appearance White to off-white powder [3][4]

Recommended Storage Temp. 2°C to 8°C [3][4]

Purity (Assay) ≥98% (TLC) [3][4]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution

This protocol is a general guideline. The final concentration and choice of solvent should be

determined by the specific requirements of your experiment.

Materials:

L-Lysine p-nitroanilide dihydrobromide (MW: 428.12 g/mol )

Appropriate solvent (e.g., deionized water, DMSO, or a specific buffer like Tris-HCl)

Calibrated analytical balance

Volumetric flask

Spatula and weighing paper/boat

Magnetic stirrer and stir bar (optional)
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Personal Protective Equipment (PPE)

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM solution, calculate the mass

needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 428.12 g/mol = 0.0428 g (or 42.8 mg)

Wear appropriate PPE: Put on your lab coat, gloves, and safety glasses.

Weigh the compound: In a chemical fume hood or well-ventilated area, accurately weigh

42.8 mg of L-Lysine p-nitroanilide dihydrobromide using an analytical balance.

Dissolve the compound: Transfer the weighed powder into a 10 mL volumetric flask. Add

approximately 7-8 mL of the chosen solvent.

Mix thoroughly: Cap the flask and swirl gently or place it on a magnetic stirrer until the

powder is completely dissolved. Avoid vigorous shaking that could introduce air bubbles.

Bring to final volume: Once dissolved, carefully add the solvent to bring the total volume to

the 10 mL mark on the volumetric flask.

Final mixing and storage: Cap the flask and invert it several times to ensure the solution is

homogeneous. Transfer the solution to a properly labeled storage tube. For short-term

storage, keep at 2-8°C. For longer-term storage, consider making aliquots and freezing at

-20°C or below, depending on the solvent's properties.
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Workflow for Handling and Storing L-Lysine p-nitroanilide dihydrobromide

Preparation and Safety
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Experimental Use
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Work in Ventilated Area
(e.g., Fume Hood)

Retrieve from 2-8°C Storage

Proceed to Handling

Allow to Equilibrate
to Room Temperature

Weigh Required Amount

Prepare Solution
(e.g., Dissolve in Buffer)

Proceed to Use

Perform Experiment

Dispose of Waste Properly

After Experiment

Clean Equipment and Workspace

Return Solid to 2-8°C Storage
(Tightly Sealed)

Click to download full resolution via product page

Caption: Logical workflow for safe handling of L-Lysine p-nitroanilide dihydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.co.uk [fishersci.co.uk]

2. formedium.com [formedium.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. scientificlabs.com [scientificlabs.com]

5. L -Lysine p-nitroanilide 40492-96-4 [sigmaaldrich.com]

6. fishersci.com [fishersci.com]

7. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Support Center: L-Lysine p-nitroanilide
dihydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675766#how-to-handle-and-store-l-lysine-p-
nitroanilide-dihydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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